Cas no 183850-84-2 (3-Oxabicyclo[3.2.1]octane-1-carboxylic acid, 5,8,8-trimethyl-2-oxo-,(1S,5R)-)

3-Oxabicyclo[3.2.1]octane-1-carboxylic acid, 5,8,8-trimethyl-2-oxo-,(1S,5R)- structure
183850-84-2 structure
Product Name:3-Oxabicyclo[3.2.1]octane-1-carboxylic acid, 5,8,8-trimethyl-2-oxo-,(1S,5R)-
CAS No:183850-84-2
MF:C11H16O4
MW:212.242343902588
CID:1377930
Update Time:2024-08-14

3-Oxabicyclo[3.2.1]octane-1-carboxylic acid, 5,8,8-trimethyl-2-oxo-,(1S,5R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Oxabicyclo[3.2.1]octane-1-carboxylic acid, 5,8,8-trimethyl-2-oxo-,(1S,5R)-
    • 3-Oxabicyclo[3.2.1]octane-1-carboxylic acid, 5,8,8-trimethyl-2-oxo-, (1S,5R)-
    • Inchi: 1S/C11H16O4/c1-9(2)10(3)4-5-11(9,7(12)13)8(14)15-6-10/h4-6H2,1-3H3,(H,12,13)/t10-,11-/m0/s1
    • InChI Key: DBGSHNKNLWABFY-QWRGUYRKSA-N
    • SMILES: [C@@]12(C(O)=O)C(C)(C)[C@@](C)(CC1)COC2=O

Computed Properties

  • Exact Mass: 212.10488

Experimental Properties

  • Density: 1.243±0.06 g/cm3(Predicted)
  • Boiling Point: 368.7±25.0 °C(Predicted)
  • PSA: 63.6
  • pka: 3.62±0.60(Predicted)
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